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Compound of Interest

Compound Name:
1-Methyl-2-oxopiperidine-4-

carboxylic acid

Cat. No.: B1291826 Get Quote

InChI Key: FQRTVGXATBBMPJ-UHFFFAOYSA-N

This technical guide provides a comprehensive overview of 1-Methyl-2-oxopiperidine-4-
carboxylic acid, a heterocyclic compound of interest to researchers and professionals in the

fields of medicinal chemistry and drug development. This document details its chemical

identifiers, a proposed synthetic pathway with experimental protocols, and its physicochemical

properties.

Chemical Identity and Properties
1-Methyl-2-oxopiperidine-4-carboxylic acid is a derivative of piperidine, featuring a methyl

group at the nitrogen atom, a carbonyl group at the second position, and a carboxylic acid at

the fourth position.

Table 1: Chemical Identifiers and Physicochemical Properties
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Identifier Value Source

IUPAC Name
1-methyl-2-oxopiperidine-4-

carboxylic acid
PubChem

InChI

InChI=1S/C7H11NO3/c1-8-3-

2-5(7(10)11)4-6(8)9/h5H,2-

4H2,1H3,(H,10,11)

PubChem[1]

InChI Key
FQRTVGXATBBMPJ-

UHFFFAOYSA-N
PubChem[1]

Canonical SMILES CN1CCC(CC1=O)C(=O)O PubChem[1]

Molecular Formula C7H11NO3 PubChem[1]

Molecular Weight 157.17 g/mol PubChem

CAS Number 1000932-09-1

Predicted XlogP -0.7 PubChem[1]

Predicted Hydrogen Bond

Donors
1 PubChem

Predicted Hydrogen Bond

Acceptors
3 PubChem

Predicted Rotatable Bond

Count
1 PubChem

Proposed Synthesis
While specific literature detailing the synthesis of 1-Methyl-2-oxopiperidine-4-carboxylic acid
is not readily available, a plausible synthetic route can be devised based on established

methodologies for related piperidine derivatives. A potential approach involves the hydrolysis of

the corresponding methyl ester, methyl 1-methyl-2-oxopiperidine-4-carboxylate.

Proposed Synthetic Workflow
The following diagram illustrates a proposed two-step synthesis starting from a commercially

available precursor.
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Proposed Synthesis of 1-Methyl-2-oxopiperidine-4-carboxylic acid

Step 1: N-methylation

Step 2: Ester Hydrolysis

Methyl 2-oxopiperidine-4-carboxylate

Methyl 1-methyl-2-oxopiperidine-4-carboxylate

Methyl iodide, Base (e.g., NaH)

1-Methyl-2-oxopiperidine-4-carboxylic acid

Aqueous acid or base (e.g., HCl or NaOH)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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